Cas no 391885-31-7 (N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 391885-31-7
• MF: C₂₁H₂₃BrN₄O₄S
• MW: 507.400722742081
• CID: 6565926
• Update Time: 2025-07-17

N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide
• (E)-N-(2-(2-(4-bromobenzylidene)hydrazinyl)-2-oxoethyl)-4-(piperidin-1-ylsulfonyl)benzamide
• Glycine, N-[4-(1-piperidinylsulfonyl)benzoyl]-, [(4-bromophenyl)methylene]hydrazide (9CI)

• Inchi： 1S/C21H23BrN4O4S/c22-18-8-4-16(5-9-18)14-24-25-20(27)15-23-21(28)17-6-10-19(11-7-17)31(29,30)26-12-2-1-3-13-26/h4-11,14H,1-3,12-13,15H2,(H,23,28)(H,25,27)
• InChI Key： DSZDPDBDPXSJKM-UHFFFAOYSA-N
• SMILES： C(NN=CC1=CC=C(Br)C=C1)(=O)CNC(=O)C1=CC=C(S(N2CCCCC2)(=O)=O)C=C1

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 11.82±0.46(Predicted)

Additional information on N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide

N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide: A Comprehensive Overview

N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 391885-31-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzamide and piperidine, featuring a unique combination of functional groups that contribute to its potential therapeutic applications.

The structure of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide includes a benzamide moiety, a piperidine sulfone group, and a bromophenyl hydrazinecarbonyl unit. These structural features are crucial for understanding its chemical properties and biological activities. The benzamide moiety is known for its ability to interact with various biological targets, while the piperidine sulfone group provides additional stability and solubility. The bromophenyl hydrazinecarbonyl unit adds further complexity and reactivity to the molecule.

Recent studies have focused on the potential therapeutic applications of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide. One of the key areas of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are critical enzymes in signal transduction pathways. This property makes it a promising candidate for the development of targeted therapies for diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide has been investigated for its anti-inflammatory and anti-proliferative activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of arthritis and other inflammatory conditions. Furthermore, it has shown promising results in inhibiting the proliferation of cancer cells in vitro, suggesting its potential as an anticancer agent.

The pharmacokinetic properties of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide have also been studied extensively. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a therapeutic agent. The compound's high solubility and stability contribute to its bioavailability and efficacy in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

Beyond its therapeutic applications, N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide has also been explored as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent candidate for probing specific biological processes and interactions. For example, it has been used to study the role of kinases in cellular signaling pathways and to identify novel targets for drug discovery.

In conclusion, N-({N'-(1E)-(4-bromophenyl)methylidenehydrazinecarbonyl}methyl)-4-(piperidine-1-sulfonyl)benzamide (CAS No. 391885-31-7) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an exciting candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its importance in the field of drug discovery.